1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride

• Molecular Formula: C11H18ClN5
• Molecular Weight: 255.75 g/mol
• IUPAC Name: 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C11H17N5.ClH/c1-3-15-6-5-10(14-15)7-12-11-8-13-16(4-2)9-11;/h5-6,8-9,12H,3-4,7H2,1-2H3;1H
• InChI Key: NLDNCISYXMEFFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC2=CN(N=C2)CC.Cl

Description

The compound 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride is a pyrazole-based amine derivative with a hydrochloride salt. Its structure features two pyrazole rings: one substituted with an ethyl group at the 1-position and another linked via a methylene bridge to an ethyl-substituted pyrazole-3-yl group. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical or agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine typically involves the reaction of 1-ethylpyrazole with appropriate reagents under controlled conditions. One common method involves the use of N,N-dimethylformamide (DMF) as a solvent and N-ethyl-N,N-diisopropylamine as a base . The reaction is carried out at low temperatures to ensure the desired product is formed efficiently.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst such as iron(III) chloride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole derivatives with additional oxygen-containing functional groups, while reduction may yield fully saturated pyrazole derivatives .

Scientific Research Applications

1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers and dyes

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby reducing inflammatory responses .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride with structurally related compounds, focusing on substituent variations, molecular properties, and inferred pharmacological implications.

Table 1: Structural and Molecular Comparisons

Compound Name	Key Substituents	Molecular Formula	Molar Mass (g/mol)	Notable Features
1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride (Target Compound)	- 1-Ethylpyrazole - Methylene-linked 1-ethylpyrazol-3-yl group	C₁₂H₂₀ClN₅	277.78	Balanced lipophilicity; hydrochloride improves solubility.
1-(2,2-difluoroethyl)-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride	- 2,2-Difluoroethyl group	C₁₂H₁₈ClF₂N₅	313.75	Increased electronegativity; potential metabolic stability due to fluorine.
3-Chloro-1-(3-pyridyl)-N-(trideuteriomethyl)pyrazol-4-amine	- 3-Pyridyl group - Trideuteriomethyl group	C₉H₇ClD₃N₄	217.70	Deuterium substitution may prolong half-life; pyridyl enhances binding affinity.
1-[(2-chlorophenoxy)methyl]pyrazol-4-amine;hydrochloride	- 2-Chlorophenoxy group	C₁₀H₁₁Cl₂N₃O	260.12	Bulky aromatic group; likely reduced solubility vs. target compound.
1-ethyl-N-[(4-fluorophenyl)methyl]pyrazole-4-carboxamide	- 4-Fluorophenylmethyl group - Carboxamide	C₁₃H₁₅FN₄O	278.29	Amide group alters hydrogen-bonding capacity; fluorine enhances bioavailability.

Key Comparative Insights

Substituent Effects on Lipophilicity and Solubility: The target compound’s ethyl groups confer moderate lipophilicity, while the hydrochloride salt counterbalances this by improving aqueous solubility. In contrast, the 2-chlorophenoxy analog (C₁₀H₁₁Cl₂N₃O) introduces a bulky aromatic substituent, likely reducing solubility despite the hydrochloride salt. The difluoroethyl variant (C₁₂H₁₈ClF₂N₅) incorporates fluorine atoms, which increase electronegativity and may enhance metabolic stability compared to the ethyl group.

Bioactivity Implications :

• The 3-pyridyl and trideuteriomethyl compound (C₉H₇ClD₃N₄) demonstrates how heteroaromatic groups (pyridyl) improve target binding, while deuterium substitution could slow metabolic degradation—a strategy used in deuterated drugs like deutetrabenazine.
• The 4-fluorophenylmethyl carboxamide analog (C₁₃H₁₅FN₄O) replaces the amine with an amide, altering hydrogen-bonding interactions critical for enzyme inhibition (e.g., kinase or protease targets).

Structural Flexibility vs. Conversely, the 2-chlorophenoxy group imposes steric hindrance, possibly limiting binding to deep hydrophobic pockets.

Table 2: Inferred Pharmacological Properties

Compound	Potential Therapeutic Area	Likely ADME Profile
Target Compound	CNS disorders, agrochemicals	Moderate solubility; intermediate metabolism
Difluoroethyl analog	Anticancer, antiviral	High metabolic stability; slow clearance
3-Pyridyl/Trideuteriomethyl analog	Neurodegenerative diseases	Extended half-life; high brain penetration
2-Chlorophenoxy analog	Antibacterial, antifungal	Low solubility; hepatic metabolism
4-Fluorophenylmethyl carboxamide	Inflammation, autoimmune diseases	High bioavailability; renal excretion

Biological Activity

1-Ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is a synthetic compound belonging to the pyrazole family, characterized by its unique molecular structure that includes an ethyl group and a pyrazole moiety. Its molecular formula is $C_{11}H_{18}ClN_{5}$ with a molecular weight of approximately 255.75 g/mol. The hydrochloride salt form enhances its solubility in aqueous environments, facilitating various biological applications.

Chemical Structure and Properties

The compound features a five-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 2, with an amine functional group at the 4-position. The presence of the ethyl group contributes to its chemical reactivity and potential biological interactions.

Property	Value
Molecular Formula	C₁₁H₁₈ClN₅
Molecular Weight	255.75 g/mol
InChI Key	HIHUQKNJFSJOCJ-UHFFFAOYSA-N
Solubility	Soluble in water

Biological Activity

The biological activity of 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is primarily linked to its interactions with specific molecular targets within biological systems. Research indicates that this compound may modulate enzyme activity or receptor interactions, leading to various pharmacological effects.

The precise mechanisms of action are context-dependent and require further investigation. Initial studies suggest that it may influence pathways related to:

• Enzyme Inhibition : Potential inhibition of certain enzymes involved in metabolic processes.
• Receptor Modulation : Interaction with neurotransmitter receptors, possibly affecting signaling pathways.

These interactions can lead to therapeutic effects, particularly in areas such as oncology and neurology.

Case Studies and Research Findings

Recent studies have begun to explore the pharmacological potential of this compound:

Interaction Studies

Interaction studies are crucial for understanding how 1-ethyl-N-[(1-ethylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride interacts with biological targets. Such studies typically involve:

• Binding Affinity Assays : Evaluating how strongly the compound binds to specific receptors or enzymes.
• Cell Viability Tests : Assessing the cytotoxic effects on various cell lines.

These investigations help elucidate the therapeutic potential and safety profile of the compound.